molecular formula C12H17F2NO4 B6214642 (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid CAS No. 2728725-35-5

(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

Cat. No.: B6214642
CAS No.: 2728725-35-5
M. Wt: 277.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a tert-butoxy carbonyl group, which is a common protecting group in organic synthesis . It also contains a carboxylic acid group and a bicyclic structure, which could contribute to its reactivity and properties .


Molecular Structure Analysis

The molecular structure features a bicyclic system, a carboxylic acid group, and a tert-butoxy carbonyl group . The bicyclic system could impart rigidity to the molecule, and the presence of the carboxylic acid and tert-butoxy carbonyl groups could affect its polarity and reactivity .


Chemical Reactions Analysis

The tert-butoxy carbonyl group is often used as a protecting group for amines in organic synthesis, so it could be removed under acidic conditions . The carboxylic acid group could undergo typical acid-base reactions, and could also be involved in condensation reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and bicyclic structure . For example, the presence of the carboxylic acid group could result in strong hydrogen bonding, affecting its solubility and melting point .

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to comment on its mechanism of action. The tert-butoxy carbonyl group is often used in medicinal chemistry to improve the pharmacokinetic properties of drug molecules .

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. Without specific safety data, it’s difficult to comment on the exact hazards associated with this compound .

Future Directions

The future research directions would depend on the intended application of this compound. If it’s being investigated for medicinal purposes, future work could involve studying its biological activity, optimizing its structure for better activity, and investigating its pharmacokinetic properties .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid' involves the protection of the amine group, followed by the introduction of the carboxylic acid group and the difluoro substituents. The bicyclic structure is then formed through a ring-closing reaction.", "Starting Materials": [ "2-azabicyclo[4.1.0]heptane", "tert-butyl chloroformate", "diethyl ether", "triethylamine", "7,7-difluoro-3-chloroheptanoic acid", "N,N-dimethylformamide", "sodium hydride", "methanol", "acetic acid" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of triethylamine and diethyl ether", "Introduction of the carboxylic acid group through reaction with 7,7-difluoro-3-chloroheptanoic acid in the presence of N,N-dimethylformamide and triethylamine", "Introduction of the difluoro substituents through reaction with sodium hydride and 7,7-difluoro-3-chloroheptanoic acid in methanol", "Ring-closing reaction to form the bicyclic structure in the presence of acetic acid" ] }

CAS No.

2728725-35-5

Molecular Formula

C12H17F2NO4

Molecular Weight

277.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.